Cas no 6749-81-1 (4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride)

• Product Name: 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride
• CAS No: 6749-81-1
• MF: C₅H₇N₃O^.CLH
• MDL: MFCD00955707
• CID: 394752
• PubChem ID: 69917829
• Update Time: 2025-06-09

4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-amino-1-methyl-, monohydrochloride
• 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride

• MDL： MFCD00955707

Additional information on 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride

Introduction to 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride (CAS No. 6749-81-1) in Modern Chemical Biology and Medicinal Chemistry

The compound 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride, identified by its CAS number 6749-81-1, represents a significant class of heterocyclic scaffolds that have garnered considerable attention in the realms of chemical biology and medicinal chemistry. This compound, a derivative of dihydropyrimidine, exhibits structural features that make it a versatile building block for the synthesis of biologically active molecules. Its unique pharmacophoric elements, including the amino and methyl substituents on the pyrimidine ring, contribute to its potential as a precursor in drug discovery programs targeting various therapeutic modalities.

Recent advancements in synthetic methodologies have enhanced the accessibility of 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride, enabling more efficient and scalable production processes. These developments have been instrumental in facilitating its incorporation into complex molecular architectures, thereby expanding its utility in medicinal chemistry applications. The compound’s ability to serve as a precursor for nitrogen-containing heterocycles is particularly noteworthy, given the prevalence of such scaffolds in approved drugs and investigational compounds.

The pharmacological relevance of 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride has been explored in several cutting-edge research studies. For instance, its derivatives have been investigated for their potential roles in modulating enzyme activity and interacting with biological targets. Notably, modifications to the pyrimidine core have revealed novel mechanisms of action, particularly in the context of kinase inhibition and DNA repair pathways. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

In the context of drug discovery, the versatility of 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride lies in its ability to undergo diverse chemical transformations while maintaining structural integrity. This flexibility has allowed researchers to explore its utility in generating libraries of compounds for high-throughput screening (HTS) campaigns. Such efforts have led to the identification of promising candidates with potential therapeutic applications in oncology, inflammation, and neurodegenerative diseases. The hydrochloride salt form further enhances solubility and stability, making it an attractive candidate for preclinical development.

One particularly compelling area of research involves leveraging 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride to develop inhibitors targeting aberrant signaling pathways implicated in human diseases. For example, studies have demonstrated its efficacy as a precursor for molecules that interfere with tyrosine kinase activity, which is often dysregulated in cancerous growths. The structural motif present in this compound allows for precise tuning of binding interactions with protein targets, thereby optimizing potency and selectivity.

The synthesis of 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride itself has seen significant refinements over recent years. Modern synthetic routes often employ catalytic methods that minimize waste and improve yields, aligning with green chemistry principles. These innovations not only enhance cost-effectiveness but also contribute to sustainable practices within the pharmaceutical industry. The ability to produce this compound efficiently underscores its importance as an intermediate in large-scale synthetic endeavors.

From a computational chemistry perspective, 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can design more effective derivatives tailored to specific therapeutic needs.

The future prospects for 4-amino-1-methyl-1,2-dihydropyrimidin-2-one hydrochloride are bright, particularly as drug discovery continues to evolve at an unprecedented pace. Its role as a key intermediate is expected to expand further with advancements in synthetic chemistry and biotechnology. Collaborative efforts between academia and industry are likely to drive new applications for this compound, reinforcing its significance in addressing unmet medical needs.